Cas no 139547-18-5 (Benzoic acid, 4-[[5-(2-carboxyethenyl)-1H-imidazol-1-yl]methyl]-)

• Product Name: Benzoic acid, 4-[[5-(2-carboxyethenyl)-1H-imidazol-1-yl]methyl]-
• CAS No: 139547-18-5
• MF: C₁₄H₁₂N₂O₄
• MW: 272.256083488464
• CID: 1274882
• PubChem ID: 71342928
• Update Time: 2025-04-20

Benzoic acid, 4-[[5-(2-carboxyethenyl)-1H-imidazol-1-yl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[5-(2-carboxyethenyl)-1H-imidazol-1-yl]methyl]-
• 4-[[5-(2-carboxyethenyl)imidazol-1-yl]methyl]benzoic acid
• 4-{[5-(2-Carboxyethenyl)-1H-imidazol-1-yl]methyl}benzoic acid
• DTXSID90769614
• 139547-18-5

• Inchi： 1S/C14H12N2O4/c17-13(18)6-5-12-7-15-9-16(12)8-10-1-3-11(4-2-10)14(19)20/h1-7,9H,8H2,(H,17,18)(H,19,20)
• InChI Key： RYKBLPSTCROXOA-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)CN1C=NC=C1C=CC(=O)O)=O

Computed Properties

• Exact Mass: 272.07976
• Monoisotopic Mass: 272.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• PSA: 92.42